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Compound of Interest

Compound Name: 5-Amino-3-methylisoxazole

Cat. No.: B044965 Get Quote

An In-depth Technical Guide to 5-Amino-3-
methylisoxazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Amino-3-methylisoxazole, a

heterocyclic compound of significant interest in pharmaceutical and chemical research. This

document details its chemical properties, synthesis protocols, and its role as a versatile building

block in the development of novel therapeutic agents.

Core Chemical and Physical Properties
5-Amino-3-methylisoxazole, a white to off-white crystalline powder, serves as a crucial

intermediate in the synthesis of a variety of pharmaceutical compounds, most notably

sulfonamide drugs. Its molecular structure, featuring an isoxazole ring, provides a versatile

scaffold for medicinal chemists.
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Property Value

CAS Number 14678-02-5

Molecular Weight 98.10 g/mol

Molecular Formula C₄H₆N₂O

Melting Point 85-87 °C

InChI Key FNXYWHTZDAVRTB-UHFFFAOYSA-N

SMILES Cc1cc(N)on1

Synthesis and Experimental Protocols
The synthesis of 5-Amino-3-methylisoxazole and its derivatives is a key area of research,

enabling its use in drug discovery and development. Several methodologies have been

established, providing routes to this important building block.

Experimental Protocol: Synthesis of 5-Amino-3-methyl-isoxazole-4-carboxylic Acid

A derivative of 5-Amino-3-methylisoxazole, 5-amino-3-methyl-isoxazole-4-carboxylic acid,

can be prepared via a three-step synthesis.[1]

Step 1: Preparation of Ethyl 2-cyano-3-ethoxybut-2-enoate (P1)

Mix triethyl orthoacetate with ethyl cyanoacetate (1:1 molar ratio) in a round bottom flask.

Add a catalytic amount of 4-Dimethylaminopyridine (DMAP).

Heat the mixture to 110°C, simultaneously removing the ethanol that forms during the

reaction.

Cool the mixture, filter the resulting precipitate, and wash it with a 10% HCl solution.[1]

Step 2: Preparation of Ethyl 5-amino-3-methyl-isoxazole-4-carboxylate (P2)

Dissolve the intermediate P1 in ethanol.
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Add this solution to a mixture of sodium ethoxide (EtONa) and hydroxylamine

hydrochloride (NH₂OH∙HCl) in ethanol.

Stir the mixture for 24 hours at room temperature.

Evaporate the excess ethanol.

Filter the obtained precipitate, wash it with water, and dry it.[1]

Step 3: Preparation of 5-amino-3-methyl-4-isoxazolecarboxylic acid (P3)

Dissolve the solid intermediate P2 in a 10% NaOH solution and heat to 70°C.

Cool the mixture and add HCl to adjust the pH to 4.

Filter the resulting precipitate, wash it with water, and dry it.[1]

Experimental Workflow: Synthesis of 5-Amino-3-methyl-isoxazole-4-carboxylic Acid
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A flowchart illustrating the three-step synthesis of 5-amino-3-methyl-isoxazole-4-carboxylic
acid.

Biological Activity and Applications in Drug
Development
5-Amino-3-methylisoxazole serves as a valuable building block for the creation of new

therapeutic agents due to the broad biological activities exhibited by isoxazole-containing
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compounds. These activities include anticancer, anti-inflammatory, and antibacterial properties.

[2]

This compound is a key intermediate in the synthesis of various pharmaceuticals, particularly

those targeting neurological disorders.[3] It is also a precursor for sulfonamide antibiotics.[4] In

biochemical research, it is utilized in studies related to enzyme inhibition and metabolic

pathways.[3] Furthermore, derivatives of 5-amino-3-methylisoxazole have been investigated

for their potential as inhibitors of autoimmune disorders and as antitumor agents.

It is also noteworthy that 3-Amino-5-methylisoxazole is a major intermediate formed during the

biodegradation of the antibiotic sulfamethoxazole by microorganisms like Pseudomonas

psychrophila.

Signaling Pathways
While 5-Amino-3-methylisoxazole and its derivatives are known to exhibit a range of

biological activities, specific details on their direct involvement and modulation of intracellular

signaling pathways are not extensively documented in the reviewed literature. The existing

research points to their broad effects, such as anti-proliferative and anti-inflammatory

properties, which are inherently linked to complex signaling cascades. However, a definitive,

well-characterized signaling pathway directly targeted by 5-Amino-3-methylisoxazole has not

been elucidated in the provided search results. Further research is required to map its precise

molecular interactions and downstream effects on cellular signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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